Cas no 1261604-02-7 (2-(Difluoromethoxy)-5-fluorobenzyl chloride)

• Product Name: 2-(Difluoromethoxy)-5-fluorobenzyl chloride
• CAS No: 1261604-02-7
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 4980705
• Update Time: 2025-10-28

2-(Difluoromethoxy)-5-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-fluorobenzyl chloride

• Inchi： 1S/C8H6ClF3O/c9-4-5-3-6(10)1-2-7(5)13-8(11)12/h1-3,8H,4H2
• InChI Key： NOXXENPMDYPQGL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-(Difluoromethoxy)-5-fluorobenzyl chloride

2-(Difluoromethoxy)-5-Fluorobenzyl Chloride: A Comprehensive Overview

The compound 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride (CAS No. 1261604-02-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with a difluoromethoxy group at the 2-position and a fluorine atom at the 5-position, along with a chloride ion as the counterion. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of difluoromethoxy groups in modulating the pharmacokinetic properties of bioactive molecules. The difluoromethoxy substituent is known to enhance the lipophilicity of compounds, which can improve their absorption and bioavailability. Similarly, the fluorine atom at the 5-position contributes to the molecule's stability and reactivity. These features make 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride an attractive candidate for use in drug discovery programs targeting various therapeutic areas.

The synthesis of 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride typically involves multi-step organic reactions, often starting from readily available aromatic precursors. One common approach involves the introduction of the difluoromethoxy group via nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods, such as palladium-catalyzed cross-couplings, have enabled more efficient and selective syntheses of this compound. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride has shown promise in several areas. In pharmaceutical research, it has been used as an intermediate in the synthesis of potential anticancer agents. For instance, studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its potential role in antitumor drug development.

Beyond pharmaceuticals, 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride has also found applications in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent research. The compound's stability under various environmental conditions makes it suitable for use in formulations that require prolonged activity.

Another emerging application of this compound is in materials science, particularly in the development of advanced polymers and coatings. The reactive nature of the benzyl chloride group allows for easy incorporation into polymer backbones, enabling the creation of materials with tailored properties such as improved mechanical strength or resistance to UV degradation.

From a sustainability perspective, researchers have been exploring greener synthesis routes for 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and energy consumption compared to traditional methods. Such innovations align with global efforts to promote environmentally friendly chemical processes.

In conclusion, 2-(Difluoromethoxy)-5-Fluorobenzyl Chloride (CAS No. 1261604-02-7) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while recent advancements in its synthesis and application continue to expand its potential uses. As research into this compound progresses, it is expected to play an even more significant role in driving innovation across various scientific disciplines.